Cas no 73557-63-8 (1,2-Dibromo-5-methyl-3-nitrobenzene)

• Product Name: 1,2-Dibromo-5-methyl-3-nitrobenzene
• CAS No: 73557-63-8
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• MDL: MFCD18089295
• CID: 1761065
• PubChem ID: 640612
• Update Time: 2025-10-29

1,2-Dibromo-5-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dibromo-5-methyl-3-nitro-
• 1,2-dibromo-5-methyl-3-nitrobenzene
• 3,4-Dibromo-5-nitrotoluene
• AKOS025132049
• MFCD18089295
• CS-0190896
• D93846
• 73557-63-8
• AS-63523
• InChI=1/C7H5Br2NO2/c1-4-2-5(8)7(9)6(3-4)10(11)12/h2-3H,1H
• 1,2-Dibromo-5-methyl-3-nitrobenzene

• MDL： MFCD18089295
• Inchi： 1S/C7H5Br2NO2/c1-4-2-5(8)7(9)6(3-4)10(11)12/h2-3H,1H3
• InChI Key： XTMGEWKAQQAYST-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=CC=1[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 294.867
• Monoisotopic Mass: 292.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1,2-Dibromo-5-methyl-3-nitrobenzene

Research Brief on 1,2-Dibromo-5-methyl-3-nitrobenzene (CAS: 73557-63-8) in Chemical and Biomedical Applications

1,2-Dibromo-5-methyl-3-nitrobenzene (CAS: 73557-63-8) is a halogenated nitroaromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and potential biomedical uses. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in drug discovery and material science.

Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of complex organic molecules. A 2023 publication in the Journal of Organic Chemistry demonstrated its effectiveness in palladium-catalyzed cross-coupling reactions, enabling the construction of diverse biaryl structures with potential pharmaceutical applications. The presence of both bromo and nitro substituents on the aromatic ring provides unique reactivity patterns that can be exploited for selective functionalization.

In biomedical research, 1,2-Dibromo-5-methyl-3-nitrobenzene has shown promise as a precursor for antimicrobial agents. A team at the University of Cambridge reported in 2024 that derivatives of this compound exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. The mechanism of action appears to involve interference with bacterial cell wall synthesis, though further studies are needed to fully elucidate the molecular targets.

The compound's environmental fate and toxicity profile have also been subjects of recent investigation. Research published in Environmental Science & Technology (2023) examined its degradation pathways under various conditions, revealing that photolysis is the primary route of environmental breakdown. These findings are particularly relevant for assessing the compound's environmental impact in industrial applications.

From a materials science perspective, 1,2-Dibromo-5-methyl-3-nitrobenzene has been incorporated into novel organic semiconductors. A 2024 study in Advanced Materials demonstrated that polymers containing this moiety exhibited exceptional charge transport properties, with hole mobilities exceeding 0.5 cm²/V·s. This suggests potential applications in organic electronics and photovoltaic devices.

Ongoing research continues to explore new applications for this versatile compound. Current clinical trials are investigating its derivatives as potential anticancer agents, with preliminary results showing selective cytotoxicity against certain cancer cell lines. The compound's ability to serve as a molecular scaffold for diverse therapeutic agents makes it a valuable tool in medicinal chemistry.

In conclusion, 1,2-Dibromo-5-methyl-3-nitrobenzene (73557-63-8) represents a multifunctional chemical entity with broad applications across chemical and biomedical fields. Its unique structural features and reactivity profile continue to inspire innovative research, positioning it as an important compound in contemporary chemical biology and pharmaceutical development.